Cas no 1780556-72-0 (2-(2,3-dihydroxyphenyl)propanoic acid)
1780556-72-0 structure
Product Name:2-(2,3-dihydroxyphenyl)propanoic acid
CAS No:1780556-72-0
MF:C9H10O4
MW:182.173303127289
CID:6192805
PubChem ID:21475717
Update Time:2024-01-11
2-(2,3-dihydroxyphenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,3-dihydroxyphenyl)propanoic acid
- EN300-1765705
- SCHEMBL490576
- 1780556-72-0
-
- Inchi: 1S/C9H10O4/c1-5(9(12)13)6-3-2-4-7(10)8(6)11/h2-5,10-11H,1H3,(H,12,13)
- InChI Key: CCMSNQOGKCTUKR-UHFFFAOYSA-N
- SMILES: OC1C(=CC=CC=1C(C(=O)O)C)O
Computed Properties
- Exact Mass: 182.05790880g/mol
- Monoisotopic Mass: 182.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 77.8Ų
2-(2,3-dihydroxyphenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1765705-0.05g |
2-(2,3-dihydroxyphenyl)propanoic acid |
1780556-72-0 | 0.05g |
$912.0 | 2023-09-20 | ||
| Enamine | EN300-1765705-0.1g |
2-(2,3-dihydroxyphenyl)propanoic acid |
1780556-72-0 | 0.1g |
$956.0 | 2023-09-20 | ||
| Enamine | EN300-1765705-0.25g |
2-(2,3-dihydroxyphenyl)propanoic acid |
1780556-72-0 | 0.25g |
$999.0 | 2023-09-20 | ||
| Enamine | EN300-1765705-0.5g |
2-(2,3-dihydroxyphenyl)propanoic acid |
1780556-72-0 | 0.5g |
$1043.0 | 2023-09-20 | ||
| Enamine | EN300-1765705-1.0g |
2-(2,3-dihydroxyphenyl)propanoic acid |
1780556-72-0 | 1g |
$1086.0 | 2023-06-03 | ||
| Enamine | EN300-1765705-2.5g |
2-(2,3-dihydroxyphenyl)propanoic acid |
1780556-72-0 | 2.5g |
$2127.0 | 2023-09-20 | ||
| Enamine | EN300-1765705-5.0g |
2-(2,3-dihydroxyphenyl)propanoic acid |
1780556-72-0 | 5g |
$3147.0 | 2023-06-03 | ||
| Enamine | EN300-1765705-10.0g |
2-(2,3-dihydroxyphenyl)propanoic acid |
1780556-72-0 | 10g |
$4667.0 | 2023-06-03 | ||
| Enamine | EN300-1765705-1g |
2-(2,3-dihydroxyphenyl)propanoic acid |
1780556-72-0 | 1g |
$1086.0 | 2023-09-20 | ||
| Enamine | EN300-1765705-5g |
2-(2,3-dihydroxyphenyl)propanoic acid |
1780556-72-0 | 5g |
$3147.0 | 2023-09-20 |
2-(2,3-dihydroxyphenyl)propanoic acid Related Literature
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
1780556-72-0 (2-(2,3-dihydroxyphenyl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk